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Introduction: For decades, the multi-site fungicide mancozeb has been a cornerstone of potato

late blight (Phytophthora infestans) management programs. Its broad-spectrum activity and low

risk of resistance development have made it invaluable.[1] However, due to regulatory actions,

such as its ban for agricultural use in the European Union as of January 2022, and growing

environmental and health concerns, the need for effective alternatives is critical.[1][2][3][4] This

guide provides a comparative evaluation of chemical and biological alternatives to mancozeb,

supported by experimental data to inform researchers, scientists, and crop protection

professionals.

Section 1: Synthetic Fungicide Alternatives
Several single-site and combination fungicides have demonstrated high efficacy against P.

infestans, often exceeding that of mancozeb under experimental conditions. Key alternatives

include products based on cyazofamid, mandipropamid, and oxathiapiprolin. Phosphite-based

fungicides also represent a distinct class of compounds that offer both direct pathogen

inhibition and induction of host defense mechanisms.[5][6][7]

Data Presentation: Efficacy of Synthetic Fungicides
The following table summarizes the performance of leading synthetic alternatives compared to

mancozeb from a key tunnel experiment. Efficacy was evaluated based on the Area Under the

Disease Progress Curve (AUDPC), a standard measure of disease development over time, and

final tuber yield.
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Active

Ingredient(s)

Example

Product

Mode of

Action

(FRAC

Group)

Application

Schedule

Relative

Efficacy vs.

Mancozeb

Source

Mancozeb -

M3: Multi-site

contact

activity

6 sprays @

7-day

intervals

Baseline [1][2]

Oxathiapiproli

n +

Benthiavalica

rb

Zorvec

Endavia

49 (OSBP

inhibitor) + 40

(CAA)

2 sprays @

21-day

intervals

Significantly

higher

efficacy

[1][2][3][4]

Cyazofamid Ranman
21 (QiI

inhibitor)

6 sprays @

7-day

intervals

Higher

efficacy
[1][2][3][4]

Mandipropam

id
Revus

40 (CAA

inhibitor)

4 sprays @

9-day

intervals

Higher

efficacy
[1][2][3][4]

Potassium

Phosphite

Phostrol,

Fosphite

P07: Host

plant defense

induction

3 sprays @

14-day

intervals

Effective

tuber

protection;

weak foliar

protection

[5][6][8]

Dimethomorp

h
Acrobat

40 (CAA

inhibitor)

6 sprays @

8-day

intervals

Significant

reduction in

disease

severity

[9][10]

Copper

Hydroxide /

Oxychloride

Kocide, C-O-

C-S

M1: Multi-site

contact

activity

-

Effective, but

can be less

so than other

options

[11][12]
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Zorvec Endavia (Oxathiapiprolin + Benthiavalicarb) provided the most effective control,

significantly outperforming mancozeb even with one-third of the applications.[1][2][3]

Ranman (Cyazofamid) and Revus (Mandipropamid) also demonstrated superior control to

mancozeb.[1][2]

The high efficacy of these single-site fungicides underscores the importance of rotation and

mixing partners to manage the risk of fungicide resistance, a role previously filled by the

multi-site activity of mancozeb.[1][2][13]

Phosphite-based fungicides are particularly noted for protecting tubers from blight and pink

rot, though they are less effective at protecting foliage.[5][8] They can be integrated into

programs, sometimes allowing for reduced doses of conventional fungicides.[6]

Section 2: Biological Control Agents (BCAs) & Novel
Alternatives
Biological control agents, including bacteria, fungi, and other microorganisms, offer an

alternative approach by competing with or antagonizing the pathogen, or by inducing systemic

resistance in the host plant.[14][15] While often not as potent as leading synthetic fungicides

when used alone, they are valuable components of Integrated Pest Management (IPM)

programs.

Data Presentation: Efficacy of Biological Alternatives
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Biocontrol

Agent / Product
Organism

Proposed

Mechanism of

Action

Observed

Efficacy
Source

Isolate RS65
Bacillus

velezensis

Antagonism

(inhibition of

mycelial growth)

Reduced disease

severity from

31.26% (control)

to 16.54% in

vivo.[2]

[2]

Trichoderma +

Bacillus

Trichoderma

spp. + Bacillus

spp.

Antagonism,

competition,

induction of

systemic

resistance.

Among the most

effective

biocontrol

options in a field

study.[16]

[15][16]

Amoeba Lysate
Willaertia magna

C2c Maky

Elicitation of

plant defenses,

anti-germinative

properties.

Up to 77%

disease

protection in low-

pressure field

trials; increased

yield up to 30%.

[17]

[17]

Key Findings:

Specific bacterial isolates, such as Bacillus velezensis RS65, can significantly inhibit the

growth of P. infestans and reduce disease severity in plants.[2]

Combinations of BCAs, like Trichoderma and Bacillus, are recommended as promising

alternatives for managing blight diseases.[16]

Novel products, such as the lysate of the amoeba Willaertia magna, show a dual mode of

action by directly inhibiting the pathogen and stimulating the plant's own defenses.[17]

Section 3: Experimental Methodologies & Workflows
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To ensure the robust evaluation of fungicide efficacy, standardized experimental protocols are

essential. The data cited in this guide are derived from studies employing rigorous scientific

methods.

Experimental Protocol: Standard Fungicide Field
Efficacy Trial
A typical experimental setup for evaluating alternatives to mancozeb involves a Randomized

Complete Block Design (RCBD) to minimize the effects of field variability.[2][18]

Site Preparation & Planting: A susceptible potato cultivar (e.g., 'Russet Burbank', 'Agria') is

planted in plots, typically consisting of 4 rows of 10-15 meters in length.[18][19] Plots are

separated by untreated buffer rows to minimize spray drift.[20]

Treatment Groups: The experiment includes an untreated control, a mancozeb standard

treatment, and various alternative fungicide treatments. Each treatment is replicated 3-4

times.[18][19][20]

Fungicide Application: Treatments are applied according to predefined schedules (e.g., 7, 9,

or 21-day intervals) using a calibrated sprayer to ensure thorough coverage.[1][20]

Applications typically begin when plants are approximately 15 cm high or before the onset of

disease symptoms.[21]

Inoculation: In many trials, plots are artificially inoculated with a sporangial suspension of a

known P. infestans isolate to ensure uniform disease pressure. In other cases, trials rely on

natural infection from spreader rows or ambient inoculum.[19]

Disease Assessment: Disease severity is visually assessed at regular intervals (e.g., weekly)

by estimating the percentage of foliage destroyed by late blight on a 0-100% scale.[18]

Data Analysis: The Area Under the Disease Progress Curve (AUDPC) is calculated from the

sequential disease severity ratings. AUDPC values and final tuber yields are subjected to

Analysis of Variance (ANOVA), and treatment means are compared using a post-hoc test

(e.g., Tukey's HSD) to determine statistical significance.[1]

Visualization: Experimental Workflow
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Caption: Workflow for a typical potato blight fungicide efficacy trial.

Section 4: Resistance Management & Integrated
Strategies
A critical drawback of moving from a multi-site fungicide like mancozeb to single-site

alternatives is the increased risk of selecting for resistant strains of P. infestans.[13] Therefore,

a successful long-term strategy cannot rely on a single alternative.

An effective IPM strategy should involve:

Alternation of Fungicides: Rotating fungicides with different FRAC group codes is essential.

[1][2] For example, a program could alternate between a CAA inhibitor (Revus), a QiI

inhibitor (Ranman), and an OSBP inhibitor (Zorvec).[1][2]

Use of Tank Mixes: Where appropriate, tank-mixing a single-site fungicide with a multi-site

protectant (like copper) can help mitigate resistance development.

Integration of BCAs and Phosphites: Incorporating biologicals and phosphites can reduce

the overall reliance on conventional fungicides and introduce different modes of action,

further diversifying the control strategy.[6][16]

Visualization: Fungicide Mode of Action & Resistance
Strategy
Caption: Alternating single-site fungicides to manage resistance.

Conclusion
While the withdrawal of mancozeb presents a significant challenge, robust and effective

alternatives are available. High-efficacy synthetic fungicides like Zorvec Endavia, Ranman, and

Revus can provide superior disease control.[1][2][3] However, their single-site mode of action

necessitates the adoption of stringent resistance management strategies. The integration of

phosphites and a growing arsenal of biological control agents will be crucial for developing

sustainable, long-term IPM programs that effectively manage potato late blight in a post-
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mancozeb era. Future research should continue to focus on optimizing these integrated

strategies and discovering novel modes of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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